1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine

• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol
• IUPAC Name: [4-(3-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C17H23N3O/c21-17(14-3-5-18-6-4-14)20-9-7-19(8-10-20)16-12-13-1-2-15(16)11-13/h3-6,13,15-16H,1-2,7-12H2
• InChI Key: WNJWRSLQXAKMMJ-UHFFFAOYSA-N
• SMILES: C1CC2CC1CC2N3CCN(CC3)C(=O)C4=CC=NC=C4

Description

Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine, also known as BPIP, is a chemical compound that has been studied for its potential applications in scientific research. BPIP is a bicyclic piperazine derivative that has been shown to have interesting pharmacological properties.

Mechanism of Action

The mechanism of action of 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine is not fully understood. However, it has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme that plays a role in inflammation and neurodegeneration. 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine has also been shown to inhibit the activity of cyclin-dependent kinase 5 (CDK5), an enzyme that plays a role in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine has a number of advantages for lab experiments. It is relatively easy to synthesize and has been shown to have interesting pharmacological properties. However, there are also some limitations to using 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are a number of future directions for research on 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine. One area of research could be to further elucidate its mechanism of action and identify its molecular targets. Another area of research could be to investigate its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Finally, researchers could investigate the potential of 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine as a lead compound for the development of new drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine involves the reaction of 1-bicyclo[2.2.1]hept-2-ylpiperazine with isonicotinoyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using column chromatography. The yield of the synthesis method is around 50%.

Scientific Research Applications

1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine has been studied for its potential applications in scientific research. It has been shown to have interesting pharmacological properties, such as its ability to inhibit the proliferation of cancer cells and its potential as an anti-inflammatory agent. 1-Bicyclo[2.2.1]hept-2-yl-4-isonicotinoylpiperazine has also been studied for its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.